4-(4-thiomorpholinylsulfonyl)-2-thiophenecarboxylic acid

• IUPAC Name: 4-thiomorpholin-4-ylsulfonylthiophene-2-carboxylic acid
• InChI: InChI=1S/C9H11NO4S3/c11-9(12)8-5-7(6-16-8)17(13,14)10-1-3-15-4-2-10/h5-6H,1-4H2,(H,11,12)
• InChI Key: BVWHUBWWKXGRAI-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1S(=O)(=O)C2=CSC(=C2)C(=O)O
• Molecular Formula: C9H11NO4S3
• Molecular Weight: 293.4 g/mol

Description

4-(4-thiomorpholinylsulfonyl)-2-thiophenecarboxylic acid, also known as TSTU, is a chemical compound that has been widely used in scientific research. It belongs to the class of sulfonylating agents and is commonly used as a coupling reagent in peptide synthesis. TSTU has also been studied for its potential applications in drug design and discovery.

Mechanism of Action

4-(4-thiomorpholinylsulfonyl)-2-thiophenecarboxylic acid works by activating the carboxyl group of the amino acid, allowing it to react with the amine group of another amino acid. This reaction results in the formation of an amide bond, which is the basis of peptide synthesis. This compound has been shown to be a highly effective coupling reagent, producing high yields of peptide products.
Biochemical and Physiological Effects:
This compound does not have any known biochemical or physiological effects on its own. Its use is limited to laboratory experiments and research.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(4-thiomorpholinylsulfonyl)-2-thiophenecarboxylic acid is its high coupling efficiency, resulting in high yields of peptide products. It is also relatively stable and easy to handle in the laboratory. However, this compound has some limitations, including its high cost and the potential for side reactions with certain amino acids. Careful selection of amino acids and reaction conditions is necessary to minimize these side reactions.

Future Directions

There are several potential future directions for research involving 4-(4-thiomorpholinylsulfonyl)-2-thiophenecarboxylic acid. One area of interest is the development of new coupling reagents with improved efficiency and selectivity. Another area of research is the application of this compound in the synthesis of peptidomimetics and other bioactive compounds. Additionally, this compound could be studied for its potential applications in drug delivery and targeted drug therapy.
In conclusion, this compound is a widely used coupling reagent in peptide synthesis and has potential applications in drug design and discovery. Its mechanism of action is well-understood and it has been shown to be a highly effective reagent in laboratory experiments. While there are some limitations to its use, careful selection of reaction conditions can minimize these issues. There are several potential future directions for research involving this compound, including the development of new coupling reagents and the application of this compound in drug delivery and targeted therapy.

Synthesis Methods

4-(4-thiomorpholinylsulfonyl)-2-thiophenecarboxylic acid can be synthesized through a multi-step process starting with the reaction of 2-thiophenecarboxylic acid with thionyl chloride. The resulting intermediate is then reacted with thiomorpholine to produce this compound. The synthesis of this compound has been well-established and is commonly used in research laboratories.

Scientific Research Applications

4-(4-thiomorpholinylsulfonyl)-2-thiophenecarboxylic acid has been extensively used in scientific research for its ability to facilitate peptide synthesis. It has been shown to be an effective coupling reagent in the formation of amide bonds between amino acids. This compound has also been studied for its potential applications in drug design and discovery. It has been shown to be a useful tool in the synthesis of peptidomimetics and other bioactive compounds.